Cas no 61785-64-6 (2,1,3-Benzoxadiazol-4-amine, N-(2-chloroethyl)-7-nitro-, 3-oxide)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, N-(2-chloroethyl)-7-nitro-, 3-oxide
• CAS No: 61785-64-6
• MF: C₈H₇ClN₄O₄
• MW: 258.618580102921
• CID: 466202
• PubChem ID: 71392199
• Update Time: 2025-04-19

2,1,3-Benzoxadiazol-4-amine, N-(2-chloroethyl)-7-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, N-(2-chloroethyl)-7-nitro-, 3-oxide
• N-(2-chloroethyl)-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium-4-amine
• DTXSID50814018
• N-(2-Chloroethyl)-7-nitro-3-oxo-2,1lambda~5~,3-benzoxadiazol-4-amine
• 61785-64-6

• Inchi： 1S/C8H7ClN4O4/c9-3-4-10-5-1-2-6(12(14)15)7-8(5)13(16)17-11-7/h1-2,10H,3-4H2
• InChI Key： NMQSGRXCAMKNLJ-UHFFFAOYSA-N
• SMILES： ClCCNC1=CC=C(C2C1=[N+]([O-])ON=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.01571
• Monoisotopic Mass: 258.0155824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.14